Cas no 5400-77-1 (Benzenamine,2,6-diiodo-3-methyl-4-nitro-)

Benzenamine,2,6-diiodo-3-methyl-4-nitro- structure
5400-77-1 structure
Product Name:Benzenamine,2,6-diiodo-3-methyl-4-nitro-
CAS No:5400-77-1
MF:C7H6I2N2O2
MW:403.943686008453
CID:374339
PubChem ID:223133
Update Time:2025-04-19

Benzenamine,2,6-diiodo-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,6-diiodo-3-methyl-4-nitro-
    • 2,6-diiodo-3-methyl-4-nitroaniline
    • 2,6-diiodo-3-methyl-4-nitro-aniline
    • 2,6-Diiodo-4-nitro-m-toluidine
    • 2,6-Dijod-3-methyl-4-nitro-anilin
    • 2.4-Dijod-6-nitro-3-amino-toluol
    • AC1L5CBT
    • AC1Q4PDY
    • AR-1D4915
    • CTK4J9294
    • m-Toluidine, 2,6-diiodo-4-nitro-
    • NIOSH
    • NSC10382
    • XU5796000
    • NIOSH/XU5796000
    • NSC-10382
    • AKOS024431952
    • 5400-77-1
    • XU57960000
    • DTXSID30278871
    • Inchi: 1S/C7H6I2N2O2/c1-3-5(11(12)13)2-4(8)7(10)6(3)9/h2H,10H2,1H3
    • InChI Key: PVERXMYYYHZCHE-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=CC(=C1C)[N+](=O)[O-])I)N

Computed Properties

  • Exact Mass: 403.85098
  • Monoisotopic Mass: 403.852
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Density: 2.463
  • Boiling Point: 424.6°Cat760mmHg
  • Flash Point: 210.6°C
  • Refractive Index: 1.762
  • PSA: 69.16
  • LogP: 3.79900
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